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Compound of Interest

Compound Name:
1,2-Epoxy-10(14)-

furanogermacren-6-one

Cat. No.: B15528695 Get Quote

Disclaimer: Specific safety data sheets (SDS) for 1,2-Epoxy-10(14)-furanogermacren-6-one
were not found in the available search results. The following disposal procedures are based on

general best practices for handling chemical waste, particularly epoxy compounds. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines and to comply with all federal, state, and local regulations.

Immediate Safety and Handling Precautions
Before handling 1,2-Epoxy-10(14)-furanogermacren-6-one, it is crucial to be aware of the

potential hazards associated with epoxy compounds. Many epoxy resins are classified as skin

irritants and sensitizers, and may cause allergic skin reactions.[1][2] Always wear appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat. Work in a well-ventilated area, preferably within a chemical fume hood.

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.[2] If irritation persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]
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Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

Step-by-Step Disposal Protocol
The proper disposal of 1,2-Epoxy-10(14)-furanogermacren-6-one, as with any laboratory

chemical, must be handled systematically to ensure safety and regulatory compliance.

Waste Identification and Classification:

Treat 1,2-Epoxy-10(14)-furanogermacren-6-one as a hazardous chemical waste.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Mixing incompatible chemicals can lead to dangerous reactions.

Containerization and Labeling:

Use a designated, leak-proof, and chemically compatible waste container. Keep the

original container if possible.[3]

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"1,2-Epoxy-10(14)-furanogermacren-6-one". Include the concentration and any known

hazards.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) or a central

hazardous waste storage area.

Keep the container tightly closed and store it in a cool, dry, and well-ventilated location,

away from heat and sources of ignition.

Ensure secondary containment to prevent spills.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15528695?utm_src=pdf-body
https://www.benchchem.com/product/b15528695?utm_src=pdf-body
https://extapps.dec.ny.gov/docs/materials_minerals_pdf/hhwma.pdf
https://www.benchchem.com/product/b15528695?utm_src=pdf-body
https://www.mass.gov/info-details/safely-manage-hazardous-household-products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15528695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Provide them with accurate information about the waste, including its name, quantity, and

any available safety information.

Quantitative Data Summary
While specific quantitative data for 1,2-Epoxy-10(14)-furanogermacren-6-one is not available,

the following table summarizes general hazard characteristics often associated with chemical

waste, based on regulatory classifications.

Hazard Characteristic Description
General Disposal
Considerations

Ignitability

Wastes that can create fires

under certain conditions,

spontaneously combust, or

have a flash point less than 60

°C (140 °F).

Store away from heat, sparks,

and open flames.[3]

Corrosivity

Wastes that are acidic or basic

and can corrode metal

containers.

Store in appropriate, corrosion-

resistant containers.

Reactivity

Wastes that are unstable

under normal conditions. They

can create explosions, toxic

fumes, gases, or vapors when

heated, compressed, or mixed

with water.

Handle with extreme care and

do not mix with other

chemicals.

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed.

Prevent all routes of exposure

through proper PPE and

handling procedures.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,2-Epoxy-
10(14)-furanogermacren-6-one.
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Preparation & Handling

Waste Segregation & Containment

Storage & Final Disposal

Start: Need to dispose of
1,2-Epoxy-10(14)-furanogermacren-6-one

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Identify as Hazardous Waste

Use Designated, Labeled,
Leak-Proof Container

Do Not Mix with Other Waste

Store in Designated Satellite
Accumulation Area

Contact EHS for Pickup
and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1,2-Epoxy-10(14)-furanogermacren-6-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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